Cas no 2227899-16-1 ((1S)-1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl-2,2,2-trifluoroethan-1-ol)

• Product Name: (1S)-1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl-2,2,2-trifluoroethan-1-ol
• CAS No: 2227899-16-1
• MF: C₈H₁₁F₃N₂OS
• MW: 240.245950937271
• CID: 6597646
• PubChem ID: 165631590
• Update Time: 2025-05-30

(1S)-1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl-2,2,2-trifluoroethan-1-ol
• 2227899-16-1
• EN300-1952703
• (1S)-1-[2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl]-2,2,2-trifluoroethan-1-ol

• Inchi： 1S/C8H11F3N2OS/c1-4-5(6(14)8(9,10)11)15-7(12-4)13(2)3/h6,14H,1-3H3/t6-/m1/s1
• InChI Key： QRHOECFIMLMJQX-ZCFIWIBFSA-N
• SMILES： S1C(=NC(C)=C1[C@H](C(F)(F)F)O)N(C)C

Computed Properties

• Exact Mass: 240.05441864g/mol
• Monoisotopic Mass: 240.05441864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.6Ų

Additional information on (1S)-1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl-2,2,2-trifluoroethan-1-ol

Introduction to (1S)-1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl-2,2,2-trifluoroethan-1-ol (CAS No. 2227899-16-1)

(1S)-1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl-2,2,2-trifluoroethan-1-ol (CAS No. 2227899-16-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of the dimethylamino and trifluoroethan-1-ol moieties further enhances its pharmacological profile, making it a promising candidate for drug development.

The chemical structure of (1S)-1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl-2,2,2-trifluoroethan-1-ol is characterized by a chiral center at the carbon atom adjacent to the hydroxyl group. This chirality is crucial for its biological activity and selectivity. The compound's synthesis involves several steps, including the formation of the thiazole ring and the introduction of the trifluoromethyl and dimethylamino groups. Recent advancements in synthetic methodologies have made it possible to produce this compound with high enantiomeric purity, which is essential for its use in pharmaceutical applications.

In terms of its biological activity, (1S)-1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl-2,2,2-trifluoroethan-1-ol has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases and proteases that are implicated in cancer and inflammatory diseases. The mechanism of action involves the binding of the compound to the active site of these enzymes, thereby blocking their catalytic activity.

The pharmacokinetic properties of (1S)-1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl-2,2,2-trifluoroethan-1-ol have also been extensively studied. It has been found to have favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. The compound is rapidly absorbed after oral administration and exhibits good bioavailability. Its distribution is primarily within the bloodstream and tissues with high blood flow, such as the liver and kidneys. Metabolism occurs primarily through hepatic enzymes, with the major metabolites being excreted via urine and feces.

Clinical trials are currently underway to evaluate the safety and efficacy of (1S)-1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl-2,2,2-trifluoroethan-1-ol in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. Phase II trials are focusing on specific disease indications such as cancer and inflammatory disorders. These trials aim to determine the optimal dosing regimens and assess the compound's therapeutic potential in a larger patient population.

The potential therapeutic applications of (1S)-1-2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl-2,2,2-trifluoroethan-1-ol extend beyond its primary targets. Recent studies have explored its use as an adjuvant therapy in combination with other drugs to enhance treatment outcomes. For example, it has been shown to synergize with certain chemotherapy agents in cancer treatment by potentiating their cytotoxic effects on tumor cells.

In conclusion, (1S)-1-[(dimethylamino)]-4-methyl-[(thiazol)(l)-[(trifluoroethan)-(o)(l) (CAS No. 2227899–(6)-(6)) represents a significant advancement in medicinal chemistry due to its unique structure and promising biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications. As clinical trials progress, this compound holds great promise for addressing unmet medical needs in various disease areas.